Cas no 2171439-88-4 ((2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid)

• Product Name: (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid
• CAS No: 2171439-88-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6484403
• PubChem ID: 165958337
• Update Time: 2025-05-19

(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid
• 2171439-88-4
• EN300-1489979
• (2S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-2-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-17(13-14-24(29)28-15-7-6-12-23(28)25(30)31)27-26(32)33-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-23H,6-7,12-16H2,1H3,(H,27,32)(H,30,31)/t17?,23-/m0/s1
• InChI Key： AYXCZXJEVVAKIY-VXLWULRPSA-N
• SMILES： O(C(NC(C)CCC(N1CCCC[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid

Latest Research Brief on (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid (CAS: 2171439-88-4)

In recent years, the compound (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid (CAS: 2171439-88-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The primary interest in (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid stems from its role as a versatile building block in peptide chemistry. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide drug development. Recent studies have explored its efficacy in facilitating the synthesis of complex peptides with high yield and purity, underscoring its utility in producing therapeutic peptides and peptidomimetics.

One of the most notable advancements involves the application of this compound in the development of protease inhibitors. Proteases play a critical role in numerous physiological and pathological processes, making them attractive targets for drug intervention. Researchers have demonstrated that derivatives of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid can effectively inhibit specific proteases, offering potential therapeutic avenues for diseases such as cancer, viral infections, and inflammatory disorders. These findings are supported by in vitro and in vivo studies, which highlight the compound's selectivity and potency.

Another area of active research is the compound's potential in targeted drug delivery systems. Its structural flexibility allows for conjugation with various drug molecules and targeting ligands, enabling the design of precision therapeutics. Recent publications have reported successful integration of this compound into nanoparticle-based delivery platforms, enhancing the bioavailability and tissue specificity of encapsulated drugs. Such innovations hold promise for improving treatment outcomes while minimizing off-target effects.

In addition to its therapeutic applications, (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid has been investigated for its role in chemical biology tools. For instance, it has been utilized as a probe to study enzyme-substrate interactions and protein-protein interactions, providing valuable insights into molecular mechanisms underlying disease pathways. These applications further underscore the compound's versatility and importance in advancing both basic and applied research.

Looking ahead, ongoing research aims to optimize the synthesis and scalability of this compound to meet the growing demands of the pharmaceutical industry. Efforts are also underway to explore its potential in emerging areas such as personalized medicine and bioconjugation strategies. As the field continues to evolve, (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid is poised to remain a key player in the development of next-generation therapeutics and research tools.